Cas no 1286720-09-9 (2-[6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-yl]acetic acid)

• Product name: 2-[6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-yl]acetic acid
• CAS No: 1286720-09-9
• MF: C₁₀H₈N₂O₃S
• MW: 236.247120857239
• CID: 4692887

2-[6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetic acid
• 2-[6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-yl]acetic acid

• Inchi： 1S/C10H8N2O3S/c13-9-4-7(8-2-1-3-16-8)11-6-12(9)5-10(14)15/h1-4,6H,5H2,(H,14,15)
• InChI Key： NVPXJDBTBVMJAC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(N(C=N1)CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 378
• Topological Polar Surface Area: 98.2

Additional information on 2-[6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-yl]acetic acid

Comprehensive Overview of 2-[6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-yl]acetic acid (CAS No. 1286720-09-9)

2-[6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-yl]acetic acid (CAS No. 1286720-09-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the pyrimidine family, which is known for its role in nucleic acid synthesis and drug development. The presence of a thiophene ring and an acetic acid moiety in its structure makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for pyrimidine derivatives has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in compounds like 2-[6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-yl]acetic acid due to their potential as kinase inhibitors or anti-inflammatory agents. The compound's CAS No. 1286720-09-9 is frequently searched in scientific databases, reflecting its relevance in drug discovery and development.

The synthesis of 2-[6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-yl]acetic acid involves multi-step organic reactions, including condensation and cyclization processes. Its thiophene component is notable for enhancing lipophilicity, which can improve membrane permeability—a critical factor in drug design. Additionally, the acetic acid group provides a handle for further functionalization, enabling the creation of derivatives with tailored properties.

From an SEO perspective, keywords such as "pyrimidine-based compounds," "thiophene derivatives," and "CAS 1286720-09-9 applications" are highly relevant. These terms align with user queries about heterocyclic chemistry and pharmaceutical intermediates. The compound's potential role in addressing chronic diseases or cancer research further boosts its searchability, as these topics dominate scientific and public health discussions.

Quality control and analytical characterization of 2-[6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-yl]acetic acid are essential for ensuring its suitability in research. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify purity and structural integrity. These methods are frequently searched by chemists and quality assurance professionals, making them valuable keywords for SEO optimization.

In conclusion, 2-[6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-yl]acetic acid (CAS No. 1286720-09-9) represents a promising compound in modern chemistry and drug development. Its structural versatility, combined with growing interest in heterocyclic scaffolds, positions it as a key player in advancing therapeutic innovations. By focusing on high-traffic keywords and user-centric content, this overview aims to bridge the gap between scientific expertise and online search trends.